5-Acetyl-2-(1-hydroxy-1-methylethyl)benzofuran
Overview
Description
5-Acetyl-2-(1-hydroxy-1-methylethyl)benzofuran is a natural product found in plants of the genus Aspera and Rotundifolium . It has been shown to have antibacterial activity against organisms such as Escherichia coli, Pseudomonas aeruginosa . It is also a phytoalexin produced from the inoculation of sliced yacon tubers with Pseudomonas cichorii .
Synthesis Analysis
The synthesis of this compound involves reaction conditions with potassium carbonate in ethanol for 1.5 hours under heating . More details about the synthesis methods can be found in the referenced literature .Molecular Structure Analysis
The molecular formula of this compound is C13H14O3 . The molecular weight is 218.25 g/mol .Chemical Reactions Analysis
Benzofuran compounds, including this compound, have been synthesized through various methods such as metal-free cyclization of ortho-hydroxystilbenes mediated by hypervalent iodine reagents . Other methods include the use of catalysts like ruthenium, palladium, and indium (III) halides .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 218.25 g/mol . More specific properties like melting point or boiling point were not found in the search results.Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques : The compound 5-Acetyl-2-(1-hydroxy-1-methylethyl)benzofuran has been synthesized from 5-hydroxy-3-methyl-3H-benzofuran-2-one, which itself is derived from pyruvic acid and 1,4-cyclohexanedione. This synthesis involves processes like cyclization, rearrangement, and ring expansion under reductive conditions (Luo et al., 2005).
Biological and Pharmacological Activities
- Inhibition of Acetylcholinesterase and Butyrylcholinesterase : Specific carbamates of phenols derived from this compound have shown significant inhibitory activities against human acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) ex vivo. These properties highlight its potential for applications in treating conditions like Alzheimer's disease (Luo et al., 2005).
Antimicrobial Activity
- Antimicrobial Properties : Compounds related to this compound have been found to exhibit antimicrobial activities. For instance, derivatives isolated from the medicinal plant Eupatorium aschenbornianum showed significant activity against dermatophytes and other microorganisms (Ríos et al., 2003).
Potential for Neuroprotective Agents
- Neuroprotective Effects : The inhibitory effect on enzymes like acetylcholinesterase suggests a potential for developing neuroprotective agents. This could be particularly relevant in the context of neurodegenerative diseases where enzyme inhibition is a therapeutic strategy (Luo et al., 2005).
Mechanism of Action
Future Directions
Benzofuran compounds, including 5-Acetyl-2-(1-hydroxy-1-methylethyl)benzofuran, have attracted attention due to their biological activities and potential applications . They are being studied for their potential as natural drug lead compounds . Future research will likely focus on further understanding their biological activities, developing efficient synthesis methods, and exploring their potential applications in medicine .
Properties
IUPAC Name |
1-[2-(2-hydroxypropan-2-yl)-1-benzofuran-5-yl]ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14O3/c1-8(14)9-4-5-11-10(6-9)7-12(16-11)13(2,3)15/h4-7,15H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJKBKOOIAOIYSD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC2=C(C=C1)OC(=C2)C(C)(C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50504942 | |
Record name | 1-[2-(2-Hydroxypropan-2-yl)-1-benzofuran-5-yl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50504942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
64165-99-7 | |
Record name | 1-[2-(2-Hydroxypropan-2-yl)-1-benzofuran-5-yl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50504942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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